Cas no 2248330-32-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate
• CAS No: 2248330-32-5
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 6335857
• PubChem ID: 165726606
• Update Time: 2025-11-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6517788
• 2248330-32-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate

• Inchi： 1S/C19H17NO5/c1-12(2)24-14-7-5-6-13(10-14)11-17(21)25-20-18(22)15-8-3-4-9-16(15)19(20)23/h3-10,12H,11H2,1-2H3
• InChI Key： SDDDZKXKTAUHIB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)C

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate (CAS No. 2248330-32-5) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate, identified by its CAS number 2248330-32-5, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including a dioxo moiety and an acetoate ester, makes it a versatile candidate for further exploration in synthetic chemistry and pharmacological studies.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The isoindole core present in this compound is particularly noteworthy, as it is frequently encountered in biologically active molecules. Studies have demonstrated that isoindole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate may contribute to its unique pharmacological profile, making it a promising scaffold for medicinal chemists.

The dioxo group in the molecular structure introduces a polar region that can interact with biological targets through hydrogen bonding or other electrostatic interactions. This feature is particularly valuable in drug design, as it allows for the optimization of binding affinity and selectivity. Additionally, the acetoate ester moiety can be modified to enhance solubility or metabolic stability, further tailoring the compound for therapeutic use. These structural features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate a fascinating subject for further investigation.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are essential for understanding their potential applications. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the behavior of this compound both in vitro and in vivo. These studies have provided valuable insights into its interactions with biological targets and its potential as a lead compound for drug development.

One particularly intriguing aspect of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate is its potential role as an intermediate in the synthesis of more complex pharmaceuticals. The structural motifs present in this compound can be modified or extended to create novel derivatives with enhanced biological activity. For instance, researchers have explored the use of this scaffold to develop inhibitors targeting specific enzymes or receptors involved in disease pathways. Such modifications have the potential to yield new therapeutic agents with improved efficacy and reduced side effects.

The propan-2-yloxy group attached to the phenyl ring introduces another layer of complexity to the molecule. This substitution pattern can influence both the physical properties of the compound (e.g., solubility) and its interaction with biological targets. Recent studies have shown that such functional groups are often critical for achieving optimal pharmacokinetic profiles. By carefully tuning these structural elements, researchers can fine-tune the properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yloxy)phenyl]acetate to meet specific therapeutic requirements.

Furthermore, the growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-[3-(propan - 2 - yloxy)phenyl]acetate. Catalytic methods and solvent-free reactions have been investigated as alternatives to traditional synthetic approaches. These methods not only improve efficiency but also minimize waste generation, aligning with global efforts to promote environmental sustainability. The development of such eco-friendly synthetic strategies is crucial for ensuring that pharmaceutical research remains viable long-term.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying fundamental chemical processes and interactions at the molecular level. For instance, researchers have used derivatives of this compound to investigate enzyme mechanisms or to develop new analytical methods for detecting small molecules in biological systems. Such studies contribute to our understanding of basic biochemical processes and may lead to new diagnostic tools or therapeutic strategies.

In conclusion,1,3,dioxo, ₂,₃,dihydro,₁H,isoindol,₂,ylyl ₂,[,₃,(,propan )₂,yloxy)phenyl)acetate (CAS No.) represents a significant advancement in chemical and pharmaceutical research due to its intricate structure and potential applications. Its unique functional groups make it a versatile candidate for drug discovery,₂, molecular biology studies,₃, and sustainable synthetic chemistry. As research continues to uncover new insights into its properties,₄, this compound is likely to play an increasingly important role in developing next-generation therapeutics and diagnostic tools.